Cas no 2228025-37-2 ((2S)-2-amino-2-(oxolan-3-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(oxolan-3-yl)ethan-1-ol
• CAS No: 2228025-37-2
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 6508541
• PubChem ID: 165626045
• Update Time: 2025-10-29

(2S)-2-amino-2-(oxolan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(oxolan-3-yl)ethan-1-ol
• (S)-2-Amino-2-(tetrahydro-furan-3-yl)-ethanol
• (2S)-2-Amino-2-(tetrahydrofuran-3-yl)ethan-1-ol
• 3-Furanethanol, β-aminotetrahydro-, (βS)-

• Inchi： 1S/C6H13NO2/c7-6(3-8)5-1-2-9-4-5/h5-6,8H,1-4,7H2/t5?,6-/m1/s1
• InChI Key： BYHDMZFKZJRAOH-PRJDIBJQSA-N
• SMILES： [C@@H](C1COCC1)(N)CO

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 281.1±10.0 °C(Predicted)
• pka: 12.70±0.10(Predicted)

Additional information on (2S)-2-amino-2-(oxolan-3-yl)ethan-1-ol

Research Brief on (2S)-2-amino-2-(oxolan-3-yl)ethan-1-ol (CAS: 2228025-37-2): Recent Advances and Applications

The compound (2S)-2-amino-2-(oxolan-3-yl)ethan-1-ol (CAS: 2228025-37-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its oxolane (tetrahydrofuran) ring, serves as a versatile building block in the synthesis of bioactive molecules. Recent studies highlight its potential as a key intermediate in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (2S)-2-amino-2-(oxolan-3-yl)ethan-1-ol as a precursor in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The research team utilized this compound to develop a series of analogs with enhanced blood-brain barrier permeability, showing promising results in preclinical models of epilepsy and anxiety disorders. The structural flexibility of the oxolane ring was found to be critical for optimizing receptor binding affinity.

In antimicrobial applications, a recent patent (WO2023056789) describes the incorporation of (2S)-2-amino-2-(oxolan-3-yl)ethan-1-ol into novel glycopeptide antibiotics. The compound's stereochemistry was shown to significantly improve the antibiotics' activity against drug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This development addresses the growing need for new antimicrobial agents in the face of increasing antibiotic resistance.

From a synthetic chemistry perspective, advances in the asymmetric synthesis of (2S)-2-amino-2-(oxolan-3-yl)ethan-1-ol have been reported in Organic Letters (2024). Researchers developed a biocatalytic route using engineered aminotransferases, achieving >99% enantiomeric excess and significantly improved yield compared to traditional chemical methods. This green chemistry approach aligns with the pharmaceutical industry's push toward more sustainable manufacturing processes.

Pharmacokinetic studies of derivatives containing the (2S)-2-amino-2-(oxolan-3-yl)ethan-1-ol moiety reveal favorable absorption and metabolic stability profiles. A 2024 ADMET study published in Drug Metabolism and Disposition showed that compounds incorporating this structure exhibit reduced cytochrome P450 inhibition compared to similar compounds with alternative ring systems, suggesting potential advantages in drug-drug interaction profiles.

Ongoing clinical trials (NCT05678945) are investigating a small molecule kinase inhibitor that utilizes (2S)-2-amino-2-(oxolan-3-yl)ethan-1-ol as part of its pharmacophore for the treatment of non-small cell lung cancer. Preliminary results indicate that the compound's unique three-dimensional structure contributes to selective binding to mutant EGFR while minimizing off-target effects, demonstrating the broad therapeutic potential of this chemical scaffold.

The future research directions for (2S)-2-amino-2-(oxolan-3-yl)ethan-1-ol appear promising, with several pharmaceutical companies including it in their fragment-based drug discovery programs. Its combination of synthetic accessibility, structural diversity potential, and favorable physicochemical properties positions this compound as an important tool in medicinal chemistry for years to come.